![molecular formula C8H11N3O B6633423 N-[1-(1H-pyrazol-4-yl)ethyl]prop-2-enamide](/img/structure/B6633423.png)
N-[1-(1H-pyrazol-4-yl)ethyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(1H-pyrazol-4-yl)ethyl]prop-2-enamide, also known as pyrazole propenamide, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and agriculture.
Mechanism of Action
The mechanism of action of N-[1-(1H-pyrazol-4-yl)ethyl]prop-2-enamide varies depending on its application. In cancer cells, it has been shown to inhibit the Akt/mTOR signaling pathway, which plays a crucial role in cell survival and proliferation. By inhibiting this pathway, this compound can induce apoptosis in cancer cells.
In the context of inflammation, this compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This is thought to occur through the inhibition of NF-κB signaling, which is a key pathway involved in the regulation of inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound vary depending on its application. In cancer cells, it has been shown to induce apoptosis and inhibit cell proliferation. In the context of inflammation, it can reduce the production of pro-inflammatory cytokines and inhibit NF-κB signaling.
Advantages and Limitations for Lab Experiments
One advantage of N-[1-(1H-pyrazol-4-yl)ethyl]prop-2-enamide is its unique chemical structure, which makes it a promising starting point for the synthesis of novel compounds with desired pharmacological properties. However, one limitation is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are numerous future directions for research on N-[1-(1H-pyrazol-4-yl)ethyl]prop-2-enamide. In medicinal chemistry, further studies are needed to investigate its potential as an anticancer and anti-inflammatory agent, as well as its potential for the treatment of other diseases. In drug discovery, research could focus on using this compound as a scaffold for the development of new compounds with desired pharmacological properties. In agriculture, further studies could investigate its potential as a plant growth regulator and its effects on crop yield. Overall, this compound is a promising compound with numerous potential applications in various fields of research.
Synthesis Methods
The synthesis of N-[1-(1H-pyrazol-4-yl)ethyl]prop-2-enamide is typically achieved through a condensation reaction between 1-(1H-pyrazol-4-yl)ethan-1-amine and acryloyl chloride in the presence of a base catalyst such as triethylamine or sodium hydroxide. The reaction is carried out in a solvent such as dichloromethane or ethyl acetate, and the product is purified through column chromatography or recrystallization.
Scientific Research Applications
N-[1-(1H-pyrazol-4-yl)ethyl]prop-2-enamide has been the subject of numerous scientific studies due to its potential applications in various fields. In medicinal chemistry, it has been investigated for its anticancer properties, with studies showing that it can induce apoptosis in cancer cells by inhibiting the Akt/mTOR signaling pathway. It has also been studied for its potential as an anti-inflammatory agent, with research suggesting that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.
In the field of drug discovery, this compound has been investigated as a potential scaffold for the development of new drugs. Its unique chemical structure makes it a promising starting point for the synthesis of novel compounds with desired pharmacological properties.
In agriculture, this compound has been studied for its potential as a plant growth regulator. Research has shown that it can promote root growth and increase crop yield in certain plants.
properties
IUPAC Name |
N-[1-(1H-pyrazol-4-yl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O/c1-3-8(12)11-6(2)7-4-9-10-5-7/h3-6H,1H2,2H3,(H,9,10)(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSANLPWDZZXTNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CNN=C1)NC(=O)C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.